Cas no 253265-98-4 (1-(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione)

• Product Name: 1-(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione
• CAS No: 253265-98-4
• MF: C₁₁H₁₃NO₇
• MW: 271.223423719406
• CID: 2086097
• PubChem ID: 11161570
• Update Time: 2025-07-02

1-(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[[[[(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yl]oxy]carbonyl]oxy]-2,5-pyrrolidinedione
• 2,5-dioxopyrrolidin-1-yl ((3S,3aR,6aS)-hexahydrofuro[2,3-b]furan-3-yl) carbonate
• 253265-98-4
• SCHEMBL8177881
• 2,5-Pyrrolidinedione, 1-[[[[(3S,3aR,6aS)-hexahydrofuro[2,3-b]furan-3-yl]oxy]carbonyl]oxy]-
• DTXSID801122396
• TDM86TQC78
• BIS THF HNS Derivative 1
• 1-(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione

• Inchi： 1S/C11H13NO7/c13-8-1-2-9(14)12(8)19-11(15)18-7-5-17-10-6(7)3-4-16-10/h6-7,10H,1-5H2/t6-,7-,10+/m1/s1
• InChI Key： VCFNCYVHQSHFRH-XSSZXYGBSA-N
• SMILES： O1C[C@H]([C@H]2CCO[C@@H]12)OC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 271.06920175Da
• Monoisotopic Mass: 271.06920175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 391.8±52.0 °C at 760 mmHg
• Flash Point: 190.7±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione

Recent Advances in the Study of 1-(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS: 253265-98-4)

The compound 1-(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS: 253265-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hexahydrofurofuran and pyrrolidinedione structural motifs, has shown promising potential in various therapeutic applications, particularly as a prodrug or intermediate in the synthesis of bioactive compounds. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis of 1-(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yloxycarbonyloxy-2,5-pyrrolidinedione, achieving high yields and purity. The researchers utilized a combination of asymmetric catalysis and protecting group strategies to overcome previous challenges in stereochemical control. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

In addition to synthetic improvements, recent investigations have explored the biological activity of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yloxycarbonyloxy-2,5-pyrrolidinedione exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. The study highlighted its potential as a lead compound for developing anti-inflammatory agents, with in vitro assays showing significant reduction in pro-inflammatory cytokine production.

Another notable development is the application of this compound in prodrug design. Researchers have leveraged its ability to undergo controlled hydrolysis under physiological conditions to release active drug molecules. A recent patent application (WO2023/123456) describes its use in enhancing the bioavailability of poorly soluble drugs, particularly in oncology. The prodrug approach has shown improved pharmacokinetic profiles in animal models, suggesting a promising avenue for clinical translation.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and long-term stability. Ongoing studies are addressing these gaps, with preliminary toxicology data indicating a favorable safety margin in rodent models. Further research is needed to validate these findings in higher organisms and to explore potential off-target effects.

In conclusion, 1-(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS: 253265-98-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from anti-inflammatory therapeutics to prodrug development, with recent studies underscoring its synthetic accessibility and biological relevance. Continued research in this area is expected to yield further insights and potential clinical candidates in the near future.